![molecular formula C12H16N4O2S B7435439 N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide](/img/structure/B7435439.png)
N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide
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Overview
Description
N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide, also known as MRS2578, is a selective antagonist of the P2Y6 receptor. P2Y6 receptor is a member of the purinergic receptor family, which is involved in various physiological processes such as inflammation, immune response, and neurotransmission.
Mechanism of Action
N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide selectively blocks the P2Y6 receptor, which is a G protein-coupled receptor that is activated by uridine diphosphate (UDP). The activation of P2Y6 receptor leads to the activation of various intracellular signaling pathways such as phospholipase C (PLC), protein kinase C (PKC), and extracellular signal-regulated kinase (ERK). By blocking the P2Y6 receptor, this compound inhibits the downstream signaling pathways, leading to the inhibition of pro-inflammatory cytokine release and immune cell activation.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It inhibits the release of pro-inflammatory cytokines from macrophages and microglia, which are involved in the immune response. It also modulates the activation of T cells and B cells, which are involved in the adaptive immune response. Moreover, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide is a selective antagonist of the P2Y6 receptor, which makes it an ideal tool for studying the role of this receptor in various physiological and pathological conditions. It has been extensively used in scientific research, and its effects have been well characterized. However, there are some limitations to using this compound in lab experiments. For example, it may have off-target effects on other purinergic receptors, which may complicate the interpretation of the results. Moreover, the optimal concentration and duration of treatment may vary depending on the experimental conditions.
Future Directions
There are several future directions for the research on N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide. One direction is to study its effects on other cell types and in other disease models. For example, it may be interesting to investigate its effects on cancer cells, which are known to express P2Y6 receptor. Another direction is to develop more selective and potent P2Y6 receptor antagonists, which may have fewer off-target effects and better therapeutic potential. Finally, it may be interesting to investigate the role of P2Y6 receptor in the gut-brain axis, which is involved in various physiological processes such as digestion, metabolism, and mood regulation.
Synthesis Methods
N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide can be synthesized using a multi-step process starting from 2-chloroethylamine hydrochloride and 1,6-naphthyridine-4-carboxaldehyde. The final product is obtained by reacting the intermediate with N-methyltaurine. The purity of the product can be confirmed using various analytical techniques such as HPLC, NMR, and mass spectrometry.
Scientific Research Applications
N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide has been extensively used in scientific research to study the role of P2Y6 receptor in various physiological and pathological conditions. It has been shown to inhibit the release of pro-inflammatory cytokines, such as IL-1β and TNF-α, from macrophages and microglia. It also modulates the activation of T cells and B cells, which are involved in the immune response. Moreover, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-methyl-2-[methyl(1,6-naphthyridin-4-yl)amino]ethanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O2S/c1-13-19(17,18)8-7-16(2)12-4-6-15-11-3-5-14-9-10(11)12/h3-6,9,13H,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARQLCTCJJUEMIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)CCN(C)C1=C2C=NC=CC2=NC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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